Direct decarboxylative Giese reactions

Chemical Society Reviews Pub Date: 2022-01-31 DOI: 10.1039/D1CS01168E

Abstract

The quest to find milder and more sustainable methods to generate highly reactive, carbon-centred intermediates has led to a resurgence of interest in radical chemistry. In particular, carboxylic acids are seen as attractive radical precursors due their availability, low cost, diversity, and sustainability. Moreover, the corresponding nucleophilic carbon-radical can be easily accessed through a favourable radical decarboxylation process, extruding CO2 as a traceless by-product. This review summarizes the recent progress on using carboxylic acids directly as convenient radical precursors for the formation of carbonā€“carbon bonds via the 1,4-radical conjugate addition (Giese) reaction.

Graphical abstract: Direct decarboxylative Giese reactions
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